Cas no 1154372-47-0 (5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid)

5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid is a fluorinated triazole derivative with a tert-butyl substituent, offering unique structural features for applications in medicinal chemistry and material science. Its triazole core provides stability and versatility, while the fluorine atom enhances lipophilicity and bioavailability, making it a valuable intermediate in drug discovery. The tert-butyl group contributes to steric hindrance, potentially improving selectivity in binding interactions. This compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure and purity make it suitable for research requiring precise chemical modifications.
5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid structure
1154372-47-0 structure
Product Name:5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid
CAS No:1154372-47-0
MF:C13H14FN3O2
MW:263.267566204071
MDL:MFCD12694792
CID:5186417
PubChem ID:43652439
Update Time:2025-05-22

5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-TERT-BUTYL-1-(4-FLUOROPHENYL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID
    • 5-TERT-BUTYL-1-(4-FLUOROPHENYL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLICACID
    • 1H-1,2,4-Triazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-1-(4-fluorophenyl)-
    • 5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid
    • MDL: MFCD12694792
    • Inchi: 1S/C13H14FN3O2/c1-13(2,3)12-15-10(11(18)19)16-17(12)9-6-4-8(14)5-7-9/h4-7H,1-3H3,(H,18,19)
    • InChI Key: SWZGJNIRMTUVCM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(C(C)(C)C)=NC(C(=O)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 337
  • XLogP3: 3.3
  • Topological Polar Surface Area: 68

5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>

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Additional information on 5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

Comprehensive Overview of 5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1154372-47-0)

5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1154372-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative is characterized by its unique molecular structure, featuring a tert-butyl group, a fluorophenyl moiety, and a carboxylic acid functional group. These structural attributes make it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's CAS number 1154372-47-0 is frequently searched in scientific databases, reflecting its relevance in drug discovery. Researchers are particularly interested in its potential applications in targeted therapies, such as cancer treatment and metabolic disorder management. Recent studies highlight its role in modulating kinase activity, a hot topic in precision medicine. Additionally, its fluorinated aromatic ring enhances metabolic stability, a key consideration in pharmacokinetic optimization.

From a synthetic chemistry perspective, 5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid serves as a building block for heterocyclic compounds. Its triazole core is instrumental in constructing molecules with hydrogen-bonding capabilities, which are critical for molecular recognition in drug-receptor interactions. The carboxylic acid group further allows for facile derivatization, enabling the creation of amides, esters, and other bioisosteres.

Environmental and green chemistry applications are also emerging for this compound. With growing interest in sustainable synthesis, researchers are exploring its use in catalysis and biodegradable materials. The fluorine atom in its structure contributes to electron-withdrawing effects, which can be leveraged in photocatalytic reactions—a trending area in renewable energy research.

Analytical characterization of CAS 1154372-47-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for high-throughput screening in drug development. The compound's logP value and solubility profile are also critical parameters for formulation scientists.

In summary, 5-Tert-butyl-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1154372-47-0) represents a multifaceted tool in modern chemistry. Its applications span medicinal chemistry, materials science, and environmental technology, aligning with current trends like personalized medicine and circular economy. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.

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